BE“GHE Foundational & Exploratory

Check Availability & Pricing

The Genesis and Enduring Legacy of Andresen's Acid: A Te

Author: BenchChem Technical Support Team. Date: January 2026

‘ Compound of Interest

Compound Name: 8-Hydroxynaphthalene-1,6-disulfonic acid
Cat. No.: B086021
Abstract

This technical guide provides a comprehensive exploration of Andresen's acid, known systematically as 1-aminonaphthalene-3,6-disulfonic acid. It tre
of the late 19th-century German dye industry to its contemporary applications. The guide is structured to provide researchers, scientists, and drug de'
historical context, chemical properties, synthesis, and pivotal role as a foundational intermediate in the synthesis of azo dyes. Methodologies for its s\
supported by diagrams and tabulated data to elucidate key processes and properties.

Introduction: The Chromatic Revolution of the 19th Century

The latter half of the 19th century witnessed a transformative period in chemical science and industry, catalyzed by the burgeoning demand for synthe
was largely spearheaded by German chemical companies that systematically explored the vast potential of coal tar derivatives.[1][2] This fertile grour
compounds, many of which became crucial intermediates in the synthesis of a vibrant spectrum of new colors. It was within this dynamic and compet
Momme Andresen, made a significant contribution to the expanding palette of the textile world.

The Discovery of Andresen's Acid: A Contribution to the Azo Dye Boom

In the late 19th century, while working for the rapidly growing German chemical company AGFA (Aktien-Gesellschaft fur Anilin-Fabrikation), Dr. Momn
name: Andresen's acid.[3] His work was part of a broader, intensive effort within the German chemical industry to develop new and improved dye inte
identified as 1-aminonaphthalene-3,6-disulfonic acid, provided a versatile new building block for the synthesis of azo dyes.

The timeline of this discovery is intrinsically linked to the rise of the German dye industry, which saw the establishment of major players like BASF, Be
the I.G. Farben conglomerate in 1925.[5] The strategic importance of such discoveries was underscored by the fierce competition and the leveraging
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Caption: The discovery of Andresen's acid within the context of the German dye industry.

Chemical Properties and Structure of Andresen's Acid

Andresen's acid, with the [IUPAC name 1-aminonaphthalene-3,6-disulfonic acid, is a derivative of naphthalene. Its structure is characterized by an am
the 3- and 6-positions of the naphthalene ring. These functional groups are critical to its utility as a dye intermediate. The sulfonic acid groups impart :
an essential property for textile dyeing processes. The amino group serves as the primary site for diazotization, a key reaction in the formation of azo

Physicochemical Data

The key physicochemical properties of Andresen's acid are summarized in the table below.
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Property Value

IUPAC Name 1-aminonaphthalene-3,6-disulfonic acid
Molecular Formula C10H9oNOsS:2

Molecular Weight 303.32 g/mol

Appearance Off-white to grayish crystalline powder
Solubility Soluble in water

Melting Point >300 °C (decomposes)
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Caption: Chemical structure of Andresen's acid (1-aminonaphthalene-3,6-disulfonic acid).

Synthesis of Andresen's Acid: A Historical Perspective

The industrial synthesis of aminonaphthalenesulfonic acids in the late 19th and early 20th centuries was a cornerstone of the burgeoning dye industr
naphthalene followed by nitration and subsequent reduction of the nitro group to an amino group.

Historical Synthesis Protocol

While the precise, proprietary methods employed by Momme Andresen at AGFA are not readily available in exhaustive detail, a representative histori
literature of the era. The following is a generalized, multi-step protocol for the synthesis of 1-aminonaphthalene-3,6-disulfonic acid.

Step 1: Sulfonation of Naphthalene

* Naphthalene is treated with an excess of concentrated sulfuric acid or oleum (fuming sulfuric acid).

» The reaction temperature and the concentration of the sulfonating agent are carefully controlled to favor the formation of the desired polysulfonatec
Step 2: Nitration

« The resulting mixture of naphthalenesulfonic acids is nitrated using a mixture of nitric acid and sulfuric acid (mixed acid).

» This step introduces a nitro group onto the naphthalene ring system.

Step 3: Reduction

« The nitro-naphthalenesulfonic acid intermediate is then reduced to the corresponding amino-naphthalenesulfonic acid.

« A common method for this reduction in the historical context was the Béchamp reduction, which utilizes iron filings in an acidic medium.
Step 4: Isolation and Purification

« The final product, 1-aminonaphthalene-3,6-disulfonic acid, is isolated from the reaction mixture.

» This typically involves precipitation by the addition of salts, followed by filtration and washing to remove impurities.
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Caption: Generalized workflow for the historical synthesis of Andresen's acid.

Applications in Azo Dye Synthesis

The primary and most significant application of Andresen's acid is as a coupling component or as a diazo component in the synthesis of azo dyes. Th
makes it a versatile building block for creating a wide range of colors with good water solubility, a crucial factor for their application in dyeing textiles.

The Azo Coupling Reaction

The fundamental reaction in the formation of azo dyes is the azo coupling, an electrophilic aromatic substitution. In this reaction, a diazonium salt (the
compound (the coupling component) to form an azo compound, characterized by the -N=N- linkage, which is a strong chromophore.

Andresen's acid can function as the precursor to the diazo component. The amino group of 1-aminonaphthalene-3,6-disulfonic acid is diazotized with
and a strong acid) to form a diazonium salt. This diazonium salt can then be coupled with various aromatic compounds, such as phenols or other arol

Experimental Protocol: Synthesis of an Azo Dye from Andresen's Acid

The following is a representative experimental protocol for the synthesis of an azo dye using Andresen's acid as the diazo component precursor.
Step 1: Diazotization of Andresen's Acid

« Dissolve a molar equivalent of 1-aminonaphthalene-3,6-disulfonic acid in dilute hydrochloric acid.

» Cool the solution to 0-5 °C in an ice bath.

+ Slowly add a molar equivalent of a chilled aqueous solution of sodium nitrite, keeping the temperature below 5 °C.

 Stir the mixture for 15-20 minutes to ensure complete formation of the diazonium salt.

Step 2: Azo Coupling

« Prepare a solution of the coupling component (e.g., a phenol or another aromatic amine) in an appropriate solvent.

« Slowly add the freshly prepared diazonium salt solution to the solution of the coupling component, maintaining a low temperature.

* The pH of the reaction mixture is adjusted to optimize the coupling reaction (typically slightly acidic for coupling to amines and slightly alkaline for ¢
* The completion of the reaction is indicated by the formation of a colored precipitate.

Step 3: Isolation and Purification of the Dye

« The precipitated dye is collected by filtration.

« The crude dye is washed with water and then with a suitable organic solvent to remove unreacted starting materials and byproducts.

« The purified dye is then dried.
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Azo Coupling

Caption: Workflow for the synthesis of an azo dye using Andresen's acid.

Examples of Dyes Derived from Andresen's Acid

A number of commercial azo dyes have been synthesized using 1-aminonaphthalene-3,6-disulfonic acid as a key intermediate. One such example is

Conclusion

Andresen's acid, or 1-aminonaphthalene-3,6-disulfonic acid, stands as a testament to the innovative spirit of the late 19th-century chemical industry. |
versatile tool for the synthesis of azo dyes, contributing to the explosion of color that characterized the era. The fundamental chemistry of its synthesi
relevant to this day, underscoring the enduring legacy of these foundational discoveries in the field of organic chemistry and industrial dyeing. This gu
properties, synthesis, and applications, offering a valuable resource for professionals in the chemical and pharmaceutical sciences.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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